Cas no 88952-21-0 (Benzoic acid, 4-methoxy-, 2-acetyl-4,6-dimethylphenyl ester)
88952-21-0 structure
Product Name:Benzoic acid, 4-methoxy-, 2-acetyl-4,6-dimethylphenyl ester
CAS No:88952-21-0
MF:C18H18O4
MW:298.333125591278
CID:618620
PubChem ID:13190824
Update Time:2025-04-19
Benzoic acid, 4-methoxy-, 2-acetyl-4,6-dimethylphenyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-methoxy-, 2-acetyl-4,6-dimethylphenyl ester
- (2-acetyl-4,6-dimethylphenyl) 4-methoxybenzoate
- 88952-21-0
- 2-Acetyl-4,6-dimethylphenyl 4-methoxybenzoate
- DTXSID70526025
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- Inchi: 1S/C18H18O4/c1-11-9-12(2)17(16(10-11)13(3)19)22-18(20)14-5-7-15(21-4)8-6-14/h5-10H,1-4H3
- InChI Key: ZMTPZDOZWSYAGA-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(=CC=1)OC)=O)C1C(C(C)=O)=CC(C)=CC=1C
Computed Properties
- Exact Mass: 298.12050905g/mol
- Monoisotopic Mass: 298.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 398
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 52.6Ų
Benzoic acid, 4-methoxy-, 2-acetyl-4,6-dimethylphenyl ester Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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